Cas no 28113-96-4 (1H-Imidazolium,1,3-bis(2-carboxyethyl)-, inner salt)

• Product Name: 1H-Imidazolium,1,3-bis(2-carboxyethyl)-, inner salt
• CAS No: 28113-96-4
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 290766
• PubChem ID: 919061
• Update Time: 2025-04-19

1H-Imidazolium,1,3-bis(2-carboxyethyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,1,3-bis(2-carboxyethyl)-, inner salt
• 3-[3-(2-carboxyethyl)imidazol-1-ium-1-yl]propanoate
• 1.3-Bis(2-carboxyaethyl)imidazoliumbetain
• 3-[1-(2-carboxyethyl)-1H-imidazol-3-ium-3-yl]propanoate
• 3-[3-(2-carboxyethyl)imidazol-3-ium-1-yl]propanoate
• 3-[3-(2-Carboxyethyl)imidazolio]propionat
• 3-< 3-(2-Carboxyethyl)imidazolio> propionat
• AC1LJ8RM
• NSC170276
• STL328627
• STOCK2S-01686
• 28113-96-4
• DTXSID20358838
• AKOS022140322
• NSC-170276

• Inchi： 1S/C9H12N2O4/c12-8(13)1-3-10-5-6-11(7-10)4-2-9(14)15/h5-7H,1-4H2,(H-,12,13,14,15)
• InChI Key： MDQQSNCBEFHICL-UHFFFAOYSA-N
• SMILES： OC(CC[N+]1C=CN(C=1)CCC(=O)[O-])=O

Computed Properties

• Exact Mass: 213.08759
• Monoisotopic Mass: 212.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 83.41
• LogP: -1.60970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles